Cas no 60920-20-9 ((3S)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol)
60920-20-9 structure
Product Name:(3S)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol
CAS No:60920-20-9
MF:C12H19NO
MW:193.285363435745
CID:499671
Update Time:2023-08-03
(3S)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol,3-[[(1S)-1-phenylethyl]amino]-, (3R)-
- 1-Butanol,3-[(1-phenylethyl)amino]-, [R-(R*,S*)]-
- (3S)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol
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- Inchi: 1S/C12H19NO/c1-10(8-9-14)13-11(2)12-6-4-3-5-7-12/h3-7,10-11,13-14H,8-9H2,1-2H3/t10-,11-/m0/s1
- InChI Key: QVCHRCCBOOGZRT-QWRGUYRKSA-N
- SMILES: OCC[C@H](C)N[C@@H](C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 193.147
- Monoisotopic Mass: 193.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.299
Experimental Properties
- Density: 0.987±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 302.5±25.0 ºC (760 Torr),
- Flash Point: 92.6±13.8 ºC,
- Solubility: Slightly soluble (12 g/l) (25 º C),
(3S)-3-[[(1S)-1-Phenylethyl]amino]butan-1-ol Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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